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Compound of Interest

Compound Name: Thiomorpholine

Cat. No.: B091149 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of Thiomorpholine 1,1-dioxide

For Researchers, Scientists, and Drug Development Professionals

Abstract
Thiomorpholine 1,1-dioxide is a heterocyclic compound of significant interest in medicinal

chemistry and drug development.[1][2] As a sulfone derivative of thiomorpholine, it serves as

a versatile building block in the synthesis of various biologically active molecules, including

antimicrobial and anti-inflammatory agents.[3][4] Its unique physicochemical properties, such

as enhanced solubility and stability, make it a valuable scaffold in the design of novel

therapeutics.[2] This document provides a comprehensive overview of the fundamental

chemical properties, experimental protocols for its synthesis, and its known biological activities.

Core Chemical and Physical Properties
Thiomorpholine 1,1-dioxide is a white to light yellow solid at room temperature. It is an air-

sensitive compound and should be stored under an inert atmosphere. The core

physicochemical properties are summarized in the table below for easy reference and

comparison.
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Property Value Source(s)

Molecular Formula C₄H₉NO₂S

Molecular Weight 135.18 g/mol

CAS Number 39093-93-1

Melting Point 68 - 71 °C

Boiling Point 155 °C at 1 mmHg

Density 1.2 ± 0.1 g/cm³

pKa (Predicted) 6.48 ± 0.20

LogP -1.45

Appearance
White to almost white

crystalline powder

Solubility
Slightly soluble in DMSO and

Methanol

Experimental Protocols
Synthesis of Thiomorpholine 1,1-dioxide
A common synthetic route involves the oxidation of a protected thiomorpholine derivative,

followed by deprotection.

2.1.1. Oxidation of N-Boc-thiomorpholine:

Dissolve tert-butylthiomorpholine-4-carboxylate (N-Boc-thiomorpholine) in a suitable

solvent such as dichloromethane.

Add an oxidizing agent, for example, 3-chloroperbenzoic acid (mCPBA) or potassium

permanganate (KMnO₄), to the solution under controlled conditions.

The reaction progress is monitored by thin-layer chromatography (TLC).
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Upon completion, the reaction mixture is worked up to isolate the N-Boc-thiomorpholine
1,1-dioxide intermediate.

2.1.2. Deprotection to yield Thiomorpholine 1,1-dioxide:

Dissolve the N-Boc-thiomorpholine 1,1-dioxide intermediate in a mixture of

dichloromethane and trifluoroacetic acid.

Stir the resulting mixture at room temperature for several hours until TLC indicates the

reaction is complete.

Concentrate the mixture under reduced pressure.

Add water to the residue and basify the mixture to a pH of 8.0 with an aqueous ammonia

solution.

Extract the product with dichloromethane.

Combine the organic extracts, wash with water and brine, and then dry over anhydrous

magnesium sulfate.

Filter the solution and concentrate the filtrate under reduced pressure to obtain the final

product, Thiomorpholine 1,1-dioxide.

Synthesis of Thiomorpholine 1,1-dioxide Hydrochloride
The hydrochloride salt is often preferred for its increased stability and solubility.

Dissolve tert-butyl 1,1-dioxothiomorpholine-4-carboxylate in a solvent mixture of

hydrochloric acid-methanol and tetrahydrofuran.

Slowly add concentrated hydrochloric acid to the reaction mixture while stirring at room

temperature.

Continue stirring for approximately 3 hours.

Concentrate the solution under reduced pressure to remove the solvent.
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Suspend the resulting crystals in methanol, filter, wash with methanol, and dry to yield

thiomorpholine 1,1-dioxide hydrochloride as colorless crystals.

Characterization
The synthesized product is typically characterized using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the structure

of the compound. For the hydrochloride salt, the proton NMR spectrum in DMSO-d6 shows a

multiplet at δ 3.54 (8H) and a broad singlet at δ 9.83 (2H).

Infrared (IR) Spectroscopy: To identify the functional groups present, particularly the sulfone

group.

Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Mandatory Visualizations
Logical Workflow for Synthesis
The following diagram illustrates the general workflow for the synthesis and purification of

thiomorpholine 1,1-dioxide.
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Caption: General workflow for the synthesis of thiomorpholine 1,1-dioxide.
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Biological Signaling Pathway Inhibition
Thiomorpholine 1,1-dioxide has been shown to possess anti-inflammatory properties, which

may be attributed to its inhibition of the Toll-like receptor 4 (TLR4) signaling pathway.
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Caption: Inhibition of the TLR4 signaling pathway by thiomorpholine 1,1-dioxide.

Reactivity and Stability
Thiomorpholine 1,1-dioxide is known to be air-sensitive, and therefore, proper storage under

an inert atmosphere is recommended to maintain its quality. It is incompatible with bases and

oxidizing agents. Hazardous decomposition products include carbon oxides, nitrogen oxides

(NOx), and sulfur oxides.

Biological Activity and Applications
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Thiomorpholine and its derivatives are important scaffolds in drug discovery. Thiomorpholine
1,1-dioxide, in particular, is a key building block for synthesizing compounds with a range of

therapeutic applications.

Anti-inflammatory and Antimicrobial Agents: It is used in the synthesis of anti-inflammatory,

analgesic, and antimicrobial drugs.

Antitumor Activity: The compound has been investigated for its antitumor effects, which are

thought to stem from its ability to inhibit protein synthesis and DNA replication in cancer cells.

Enzyme Inhibition: Derivatives of thiomorpholine 1,1-dioxide are used as cyclin G-

associated kinase inhibitors.

Other Applications: It has also been shown to increase the levels of the CB2 receptor and

has applications in agrochemicals and material science.

Conclusion
Thiomorpholine 1,1-dioxide is a heterocyclic compound with a well-defined set of

physicochemical properties that make it an attractive component in the field of medicinal

chemistry. Its synthesis is achievable through established protocols, and its biological activities,

particularly in the areas of anti-inflammatory and antitumor research, continue to be an area of

active investigation. This guide provides core technical information to aid researchers and drug

development professionals in their work with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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